Cas no 143139-94-0 (2-(Hexadecan-2-YL)-2-(hydroxymethyl)propane-1,3-diol)

• Product Name: 2-(Hexadecan-2-YL)-2-(hydroxymethyl)propane-1,3-diol
• CAS No: 143139-94-0
• MF: C₂₀H₄₂O₃
• MW: 330.545687198639
• CID: 2775711
• PubChem ID: 71344682
• Update Time: 2025-04-21

2-(Hexadecan-2-YL)-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• DTXSID40771060
• 143139-94-0
• 2-(HEXADECAN-2-YL)-2-(HYDROXYMETHYL)PROPANE-1,3-DIOL
• 2-(Hexadecan-2-YL)-2-(hydroxymethyl)propane-1,3-diol

• Inchi： 1S/C20H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19(2)20(16-21,17-22)18-23/h19,21-23H,3-18H2,1-2H3
• InChI Key： SFLJMCWVWBIUGT-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)C(C)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 330.31339520Da
• Monoisotopic Mass: 330.31339520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 60.7Ų